Cas no 34750-70-4 (Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate)

• Product Name: Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate
• CAS No: 34750-70-4
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD00974814
• CID: 1080372
• PubChem ID: 6404521
• Update Time: 2025-04-23

Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate
• Bionet2_001046
• 5D-013
• AKOS005091973
• 34750-70-4
• ethyl3-chloro-6-phenylpyridazine-4-carboxylate
• HMS1366P12
• F1967-2837
• ethyl 3-chloro-6-phenyl-4-pyridazinecarboxylate

• MDL： MFCD00974814
• Inchi： 1S/C13H11ClN2O2/c1-2-18-13(17)10-8-11(15-16-12(10)14)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： QLVLRYKBDWPVFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 262.0509053g/mol
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate

Comprehensive Guide to Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate (CAS No. 34750-70-4)

Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate (CAS No. 34750-70-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This pyridazine derivative has gained significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for novel heterocyclic compounds, researchers are actively exploring the potential of 3-chloro-6-phenylpyridazine derivatives in developing new therapeutic agents.

The molecular structure of Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate features a chloro-substituted pyridazine core attached to a phenyl ring and an ethyl ester group. This unique arrangement contributes to its chemical reactivity and makes it a valuable intermediate in organic synthesis. Recent studies highlight its importance in creating bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In pharmaceutical applications, Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate serves as a key building block for central nervous system (CNS) drugs. Researchers are investigating its potential in treating neurological disorders, aligning with current trends in neurodegenerative disease research. The compound's structural features allow for various modifications, making it attractive for medicinal chemistry projects focused on Alzheimer's and Parkinson's diseases.

The agrochemical industry utilizes 34750-70-4 as a precursor for developing novel crop protection agents. With growing concerns about food security and sustainable agriculture, this compound's derivatives show promise as eco-friendly pesticides. Its molecular framework enables the creation of compounds with selective activity against agricultural pests while minimizing environmental impact.

From a synthetic chemistry perspective, Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate offers multiple sites for functionalization. The chloro group at position 3 allows for nucleophilic substitution reactions, while the ester moiety can be hydrolyzed or transformed into other functional groups. These characteristics make it a versatile intermediate for constructing complex molecular architectures.

Recent advancements in green chemistry have explored more sustainable methods for producing pyridazine derivatives like 34750-70-4. Researchers are developing catalytic processes that reduce waste and energy consumption, addressing the pharmaceutical industry's need for environmentally friendly synthesis routes. This aligns with current regulatory pressures and corporate sustainability goals.

The global market for specialty chemicals including Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate is experiencing steady growth. Pharmaceutical companies and research institutions are the primary consumers, driving demand for high-purity samples. Suppliers are responding by improving production scalability and purity standards to meet the needs of drug discovery programs.

Analytical characterization of 34750-70-4 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure product quality and verify structural integrity, which is crucial for research applications. The compound generally appears as a white to off-white crystalline powder with defined melting characteristics.

Storage and handling recommendations for Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate include protection from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should be followed. The compound is typically stable at room temperature when stored in appropriate containers.

Future research directions for pyridazine-based compounds like 34750-70-4 include exploring their potential in cancer therapeutics and antiviral drugs. The COVID-19 pandemic has accelerated interest in heterocyclic compounds for antiviral applications, creating new opportunities for this chemical class. Additionally, the compound's photophysical properties are being investigated for potential use in organic electronics.

For researchers sourcing Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate, it's important to verify suppliers' certificates of analysis and quality control procedures. Reputable manufacturers provide detailed specifications including purity levels, impurity profiles, and batch-to-batch consistency data. These factors are critical for ensuring reproducible results in experimental work.

The scientific literature contains numerous references to 3-chloro-6-phenylpyridazine derivatives, reflecting their importance in modern chemistry. Recent patents highlight innovative applications in drug delivery systems and diagnostic agents, demonstrating the compound's ongoing relevance in cutting-edge research.

In conclusion, Ethyl 3-chloro-6-phenylpyridazine-4-carboxylate (CAS No. 34750-70-4) represents a valuable tool for chemical research with diverse applications across multiple industries. Its structural features and synthetic versatility continue to make it a focus of investigation in academic and industrial laboratories worldwide. As research into heterocyclic compounds advances, this pyridazine derivative is likely to play an increasingly important role in developing new technologies and therapeutic solutions.